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Compound of Interest

Tert-butyl (4-
Compound Name:
hydroxycyclohexyl)carbamate

Cat. No.: B129708

Essential Safety and Handling Guide for Tert-
butyl (4-hydroxycyclohexyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tert-butyl (4-hydroxycyclohexyl)carbamate (CAS No. 224309-
64-2). Given that detailed toxicological properties may not be fully investigated for this specific
compound, this guidance also draws upon safety data for structurally similar carbamate
compounds to ensure a comprehensive approach to laboratory safety. A thorough risk
assessment should be conducted by qualified personnel before commencing any work.

Hazard Identification and Classification

Tert-butyl (4-hydroxycyclohexyl)carbamate is classified with the following hazards.[1]
o Acute Toxicity: Harmful if swallowed or inhaled.[1]

o Skin Corrosion/Irritation: Causes skin irritation.[1]

» Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Tert-butyl (4-hydroxycyclohexyl)carbamate.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 (EU) or ANSI
Z87.1 (US) standards. A face
shield should be used when

there is a splash hazard.[1][2]
[3]

Protects against splashes,
dust, and vapors that could
cause serious eye irritation or
damage.[1][2]

Skin Protection

Gloves: Chemical-resistant
gloves such as nitrile,
neoprene, or butyl rubber.
Inspect gloves before each
use.[2] Lab Coat: A standard
laboratory coat. For larger
quantities or increased risk of
splashing, a chemical-resistant

apron or suit should be worn.

[2]

Carbamates can potentially be
absorbed through the skin.
Protective gloves and clothing

provide a necessary barrier.[2]

Respiratory Protection

Not typically required under
normal laboratory conditions
with adequate ventilation (e.qg.,
in a chemical fume hood). If
dusts or aerosols are
generated, use a NIOSH-
approved respirator with an
appropriate cartridge (e.g., P3
filter for dusts).[2][3]

Inhalation of dust or vapors
may cause respiratory
irritation.[1][2][3] Engineering
controls like fume hoods are
the primary method of

exposure control.[2]

Operational and Disposal Plans
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Safe Handling Protocol:

Preparation: Before handling, ensure all safety precautions have been read and understood.
Work in a well-ventilated area, preferably under a chemical fume hood.[3] Ensure that
eyewash stations and safety showers are in close proximity to the workstation.[3]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above.

Handling the Compound: Avoid contact with eyes, skin, and clothing.[3][4] Minimize dust
generation and accumulation.[3] Do not inhale the substance.[3] Use spark-proof tools and
explosion-proof equipment if necessary.

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the
handling area. Contaminated work clothing should not be allowed out of the workplace and
should be washed before reuse.[2]

Storage:

o Store in a tightly-closed container in a dry, cool, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[4][5]

Spill and Emergency Procedures:

Small Spills: For small spills, absorb the material with an inert, non-combustible absorbent
material such as vermiculite or dry sand. Collect the contaminated material into a suitable
container for disposal. Avoid generating dust.

First Aid - Eyes: In case of eye contact, rinse cautiously with water for several minutes.[3][4]
Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,
seek medical attention.[3][4]

First Aid - Skin: In case of skin contact, wash with plenty of soap and water.[3] If skin irritation
occurs, seek medical advice.[3]

First Aid - Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician.[1]
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» First Aid - Ingestion: If swallowed, rinse your mouth. Call a poison center or doctor if you feel
unwell.

Disposal Protocol:

e Waste Segregation: Designate a specific, properly labeled hazardous waste container for
Tert-butyl (4-hydroxycyclohexyl)carbamate and any contaminated materials. The label
should clearly indicate "Hazardous Waste" and list the associated hazards.

o Collection: Collect unwanted or expired material in its original container or a designated
hazardous waste container.

» Final Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[6] All chemical waste disposal must comply with local, regional, and national
regulations.[5][6]

Physical and Chemical Properties

Property Value

Molecular Formula C11H21INO3[1][7]
Molecular Weight 215.29 g/mol [1][7]
Appearance Off-white solid[5]

105 - 109 °C / 221 - 228.2 °F (for tert-Butyl

Melting Point
carbamate)[5]

Solubility Insoluble in water (for tert-Butyl carbamate)[5]

Experimental Workflow
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Safe Handling Workflow for Tert-butyl (4-hydroxycyclohexyl)carbamate

Preparation

Review SDS and Conduct Risk Assessment

Ensure Proper Ventilation (Fume Hood)

Locate Emergency Equipment (Eyewash, Shower)

Don Appropriate PPE

Handling
\ 4

Weigh and Handle Solid in Fume Hood

Minimize Dust Generation

Avoid Contact with Skin, Eyes, and Clothing

I
Post—andling

Decontaminate Work Area

Y

Remove and Dispose of Contaminated PPE

\ 4

Wash Hands Thoroughly

Waste giisposal

Segregate Chemical Waste

Label Waste Container Clearly

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tert-butyl (4-hydroxycyclohexyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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